(5-Amino-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone

• IUPAC Name: [5-amino-1-(2,4-difluorophenyl)pyrazol-4-yl]-(4-bromophenyl)methanone
• InChI: InChI=1S/C16H10BrF2N3O/c17-10-3-1-9(2-4-10)15(23)12-8-21-22(16(12)20)14-6-5-11(18)7-13(14)19/h1-8H,20H2
• InChI Key: DXEGXPNXFNZEGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(N(N=C2)C3=C(C=C(C=C3)F)F)N)Br
• Molecular Formula: C16H10BrF2N3O
• Molecular Weight: 378.17 g/mol
• CAS RN: 618091-69-3

Description

(5-Amino-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

(5-Amino-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-diabetic properties. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of (5-Amino-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in various cellular processes.
Biochemical and physiological effects:
Studies have shown that (5-Amino-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone has significant biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve glucose tolerance in animal models. Additionally, it has been shown to have neuroprotective effects in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5-Amino-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone in lab experiments is its high potency and specificity. However, one limitation is that it may have off-target effects that could affect the results of experiments.

Future Directions

There are several future directions for research on (5-Amino-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to study its effects on the immune system and its potential use in the treatment of autoimmune diseases. Additionally, further research is needed to understand its mechanism of action and to develop more potent and specific derivatives of the compound.